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For researchers, scientists, and drug development professionals engaged in the analysis of

polychlorinated biphenyls (PCBs), the accuracy and reliability of analytical measurements are

paramount. Certified Reference Materials (CRMs) serve as an indispensable tool for quality

assurance and quality control (QA/QC), enabling method validation, instrument calibration, and

ensuring the traceability of measurement results. This guide provides a comprehensive

comparison of commercially available CRMs for PCB analysis, complete with experimental

data and detailed protocols.

Comparison of Commercially Available PCB
Certified Reference Materials
The selection of an appropriate CRM depends on the specific analytical needs, including the

matrix of the sample, the target PCB congeners, and their concentration levels. CRMs for PCB

analysis can be broadly categorized into two main types: solution-based CRMs and matrix-

based CRMs.

Solution-Based Certified Reference Materials
Solution-based CRMs consist of one or more PCB congeners of known purity and

concentration dissolved in a high-purity solvent, typically isooctane or transformer oil.[1][2]

These are primarily used for instrument calibration and for spiking samples to assess method

recovery.

Table 1: Comparison of Selected Solution-Based PCB CRMs
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CRM
Provider/ID

Description
Certified PCB
Congeners

Concentration/
Solvent

Key Features

NIST SRM 2262

Chlorinated

Biphenyl

Congeners in

2,2,4-

Trimethylpentane

15 individual

congeners

Nominal 2 µg/mL

in isooctane

Provides certified

values for a

range of

congeners,

suitable for

calibrating

analytical

instruments.[1]

BCR®-365
PCB standard

solution

PCB 8, 20, 28,

35, 52, 101, 118,

138, 153, 180

Not specified

Multi-component

solution

containing 10

indicator PCBs.

[3]

Dr. Ehrenstorfer

DRE-

L20003000IO

PCB No. 30 in

Isooctane
PCB 30

10 µg/mL in

Isooctane

Single congener

solution,

produced under

ISO 17034.[4]

AccuStandard M-

1668A-C-NT-

LOC-WD

Method 1668A -

Combined

Congener

Standard

33 congeners
20.0 µg/mL in

Isooctane

Designed for use

with US EPA

Method 1668A.

[5]

NIST SRM 3085
Aroclor 1254 in

Methanol
Aroclor 1254

Gravimetrically

prepared

Characterized for

a specific Aroclor

mixture.[1]

Matrix-Based Certified Reference Materials
Matrix-based CRMs are materials that resemble the actual samples being analyzed, such as

sediment, fish tissue, or animal fat.[6][7] These CRMs have certified values for a range of PCB

congeners and are crucial for validating the entire analytical procedure, including extraction

and clean-up steps.[8]
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Table 2: Comparison of Selected Matrix-Based PCB CRMs

CRM
Provider/ID

Matrix Type
Certified PCB
Congeners

Certified
Concentration
Range

Key Features

NIST SRM

1941b
Marine Sediment

22 PCB

congeners, 6

OCPs, 5 PBDEs,

18 PAHs

µg/kg levels

Extensively

characterized for

a wide range of

persistent

organic

pollutants

(POPs).[9]

BCR-682 Mussel Tissue Indicator PCBs Low levels

Developed for

monitoring PCBs

in shellfish at

routine levels.[6]

BCR-718 Herring Tissue Indicator PCBs Not specified

Suitable for food

analysis and

environmental

monitoring.[6]

NMIJ CRM 7304 Marine Sediment
PCB congeners,

DDTs, lindane

Relatively high

concentrations

Issued by the

National

Metrology

Institute of

Japan.[9]

ERM-BB445 Pork Fat
PCB 52 and

others

e.g., PCB 52:

(12.9 ± 0.9)

µg/kg

Useful for food

and feed

analysis.[10]

ERA CAT# 505 Soil

One Aroclor

randomly

selected

1–50 mg/kg
For use with EPA

Method 8082.
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Experimental Protocols for PCB Analysis Using
CRMs
A typical analytical workflow for the determination of PCBs in environmental or biological

samples involves several key steps, each of which can be validated and monitored using

appropriate CRMs. The choice of method often depends on the sample matrix and the required

detection limits.

Sample Preparation and Extraction
Sample Homogenization: Solid samples like fish tissue or sediment are homogenized to

ensure a representative subsample is taken for analysis.

Spiking with Internal Standards: Prior to extraction, the sample is spiked with a solution of

isotopically labeled PCB congeners. These internal standards are used to correct for losses

during the analytical procedure and for quantification.

Extraction: The extraction technique is chosen based on the sample matrix. Common

methods include:

Soxhlet Extraction: A classic method involving continuous extraction with an organic

solvent.

Pressurized Liquid Extraction (PLE): An automated technique that uses elevated

temperatures and pressures to achieve rapid and efficient extractions.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A streamlined method

often used for food and agricultural samples.

Extract Cleanup
The crude extract contains co-extracted substances that can interfere with the analysis.

Cleanup procedures are therefore essential to remove these interferences.

Gel Permeation Chromatography (GPC): Separates PCBs from high molecular weight

compounds like lipids.
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Silica Gel Column Chromatography: Used to fractionate the extract and remove polar

interferences. The polarity of the elution solvent can be adjusted to separate PCBs from

other classes of compounds like pesticides.

Instrumental Analysis
High-resolution gas chromatography coupled with mass spectrometry is the most common

technique for the analysis of PCBs.

Gas Chromatography (GC): Separates the individual PCB congeners based on their volatility

and interaction with the stationary phase of the GC column.

Mass Spectrometry (MS): Detects and quantifies the separated PCB congeners. High-

resolution mass spectrometry (HRMS) is often preferred for its high selectivity and sensitivity,

which is crucial for the analysis of dioxin-like PCBs at trace levels.

The use of CRMs throughout this process is critical. A matrix CRM should be processed

alongside the samples to validate the entire method, while solution-based CRMs are used to

create a calibration curve for the quantification of the target analytes.

Visualizing the Workflow and CRM Relationships
To better understand the analytical process and the role of different CRMs, the following

diagrams have been generated.
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Caption: Experimental workflow for PCB analysis using CRMs.
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Types of Certified Reference Materials for PCB Analysis

Solution-Based Subtypes Matrix-Based Subtypes
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Caption: Logical relationships and applications of PCB CRMs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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